Cas no 850623-59-5 (Potassium 3-Chloro-4-fluorophenyltrifluoroborate)

Potassium 3-Chloro-4-fluorophenyltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The trifluoroborate moiety enhances shelf life and handling compared to boronic acids, while the chloro and fluoro substituents on the phenyl ring provide versatility for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where selective coupling is required. Its crystalline solid form ensures ease of storage and measurement. The potassium salt improves solubility in polar solvents, facilitating homogeneous reaction conditions. Compatibility with a wide range of catalysts and mild reaction conditions makes it a reliable choice for constructing complex biaryl structures.
Potassium 3-Chloro-4-fluorophenyltrifluoroborate structure
850623-59-5 structure
Product Name:Potassium 3-Chloro-4-fluorophenyltrifluoroborate
CAS No:850623-59-5
MF:C6H3BClF4K
MW:236.443935632706
MDL:MFCD04115752
CID:716983
PubChem ID:23716863
Update Time:2025-10-28

Potassium 3-Chloro-4-fluorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Potassium (3-chloro-4-fluorophenyl)trifluoroborate
    • Potassium(3-Chloro-4-Fluorophenyl)Trifluorborate
    • Potassium 3-chloro-4-fluorophenyltrifluoroborate
    • potassium (3-chloro-4-fluorophenyl)(trifluoro)borate(1-)
    • potassium,(3-chloro-4-fluorophenyl)-trifluoroboranuide
    • C6H3BClF4K
    • AMTB726
    • SBB098645
    • AB20546
    • AK139942
    • ST24048957
    • Potassium(3-chloro-4-fluorophenyl)trifluoroborate
    • A841167
    • potassium (3-chloro-4-fluorophenyl)-trifluoroboranuide
    • POTASSIUM (3-CHLORO-4-FLUOROPHENYL)TRIFLUOROBORANUIDE
    • potassium
    • Potassium (3-chloro-4-fluoro-phenyl)-trifluoro-boranuide
    • DTXSID20635792
    • potassium;(3-chloro-4-fluorophenyl)-trifluoroboranuide
    • N12039
    • MFCD04115752
    • 850623-59-5
    • AKOS009158593
    • AS-2696
    • EN300-1253174
    • Potassium 3-Chloro-4-fluorophenyltrifluoroborate
    • MDL: MFCD04115752
    • Inchi: 1S/C6H3BClF4.K/c8-5-3-4(7(10,11)12)1-2-6(5)9;/h1-3H;/q-1;+1
    • InChI Key: YIBSBTTVMHWMNU-UHFFFAOYSA-N
    • SMILES: [K+].ClC1=C(C=CC([B-](F)(F)F)=C1)F

Computed Properties

  • Exact Mass: 235.95900
  • Monoisotopic Mass: 235.9589521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Melting Point: 234-244
  • PSA: 0.00000
  • LogP: 2.53350

Potassium 3-Chloro-4-fluorophenyltrifluoroborate Security Information

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Potassium 3-Chloro-4-fluorophenyltrifluoroborate Suppliers

Amadis Chemical Company Limited
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(CAS:850623-59-5)Potassium 3-Chloro-4-fluorophenyltrifluoroborate
Order Number:A841167
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:52
Price ($):224.0
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Additional information on Potassium 3-Chloro-4-fluorophenyltrifluoroborate

Comprehensive Overview of Potassium 3-Chloro-4-fluorophenyltrifluoroborate (CAS No. 850623-59-5)

Potassium 3-Chloro-4-fluorophenyltrifluoroborate (CAS No. 850623-59-5) is a highly specialized organoboron compound that has garnered significant attention in modern synthetic chemistry and pharmaceutical research. This compound, often referred to as a trifluoroborate salt, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds. Its unique structural features, including the 3-chloro-4-fluorophenyl moiety, make it a valuable building block for designing complex molecules in drug discovery and materials science.

The growing demand for Potassium 3-Chloro-4-fluorophenyltrifluoroborate is driven by its stability, solubility, and reactivity, which are critical for high-yield transformations. Researchers frequently search for "trifluoroborate reagents" or "boronic acid derivatives" to explore alternatives to traditional boronic acids, as these salts offer improved handling and storage characteristics. Additionally, the compound's compatibility with green chemistry principles aligns with the increasing focus on sustainable synthetic methods, a topic highly relevant in today's scientific community.

One of the most common queries related to this compound is its role in pharmaceutical intermediates. The 3-chloro-4-fluoro substitution pattern is particularly noteworthy, as it is often found in bioactive molecules targeting various diseases. For instance, this structural motif is prevalent in kinase inhibitors and antibacterial agents, making Potassium 3-Chloro-4-fluorophenyltrifluoroborate a sought-after reagent for medicinal chemists. Its application in PET radiopharmaceuticals is another emerging area of interest, as researchers explore its potential in imaging and diagnostics.

From a technical perspective, the compound's CAS No. 850623-59-5 serves as a unique identifier, ensuring precise communication across regulatory and commercial platforms. Laboratories and manufacturers often emphasize the importance of high-purity trifluoroborates to avoid side reactions in sensitive synthetic routes. This has led to advancements in purification techniques, such as recrystallization and chromatography, which are frequently discussed in forums and publications.

In the context of material science, Potassium 3-Chloro-4-fluorophenyltrifluoroborate has been investigated for its potential in creating advanced polymers and electronic materials. The incorporation of fluorine and chlorine atoms can impart desirable properties like thermal stability and resistance to degradation, which are critical for high-performance applications. This aligns with the broader trend of searching for "halogenated building blocks" in materials research.

Another hot topic is the compound's role in flow chemistry, where its solubility and stability under continuous reaction conditions are highly advantageous. As industries shift toward automated synthesis and process intensification, reagents like Potassium 3-Chloro-4-fluorophenyltrifluoroborate are becoming indispensable. Researchers often inquire about its compatibility with microwave-assisted synthesis, another area gaining traction for its efficiency and reduced reaction times.

Safety and handling of Potassium 3-Chloro-4-fluorophenyltrifluoroborate are also frequently addressed. While the compound is not classified as hazardous under standard conditions, proper storage in anhydrous environments is recommended to maintain its integrity. This aspect is particularly relevant for industrial-scale applications, where large quantities are handled, and degradation could lead to economic losses.

In summary, Potassium 3-Chloro-4-fluorophenyltrifluoroborate (CAS No. 850623-59-5) is a versatile and increasingly important reagent in both academic and industrial settings. Its applications span drug discovery, material science, and green chemistry, making it a subject of ongoing research and innovation. As synthetic methodologies evolve, the demand for high-quality trifluoroborate salts is expected to grow, further solidifying their role in modern chemistry.

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(CAS:850623-59-5)Potassium 3-Chloro-4-fluorophenyltrifluoroborate
A841167
Purity:99%
Quantity:25g
Price ($):224.0
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